Cas no 2228668-79-7 (tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate
• CAS No: 2228668-79-7
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5825738
• PubChem ID: 165621274
• Update Time: 2025-08-03

tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate
• tert-butyl N-[4-hydroxy-3-(2-nitroethyl)phenyl]carbamate
• EN300-1872558
• 2228668-79-7

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(17)14-10-4-5-11(16)9(8-10)6-7-15(18)19/h4-5,8,16H,6-7H2,1-3H3,(H,14,17)
• InChI Key： WVAXPWJXVNPMGX-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CC[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate

Introduction to tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate (CAS No. 2228668-79-7)

Tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate (CAS No. 2228668-79-7) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in pharmaceutical and biological research. The presence of a tert-butyl group, a nitroethyl substituent, and a hydroxyphenyl moiety endows this compound with a diverse range of chemical properties and biological activities.

The chemical structure of tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate is defined by its tert-butyl carbamate functionality, which is known for its stability and ability to protect amino groups during synthetic processes. The hydroxyphenyl group contributes to the compound's solubility and reactivity, while the nitroethyl substituent imparts additional electronic and steric effects that can influence its biological activity. These structural elements collectively make tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate as a precursor for the development of novel drugs. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structural motifs can effectively inhibit enzymes such as kinases and proteases, which are key targets in cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be used to introduce specific functional groups that enhance the binding affinity and selectivity of the final drug candidate. This finding underscores the importance of tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate in the development of targeted therapies.

Beyond its applications in drug discovery, tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate has also been explored for its potential as a probe molecule in biochemical assays. Its unique structure allows it to interact with specific biomolecules, making it useful for studying protein-ligand interactions and enzyme kinetics. This versatility has led to its use in high-throughput screening platforms, where it can help identify new leads for drug development.

The synthesis of tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate typically involves several well-established chemical reactions. One common approach is to start with 4-hydroxy-3-(2-nitroethyl)aniline, which is then reacted with tert-butyl chloroformate under controlled conditions to form the desired carbamate. This synthetic route is highly efficient and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.

In terms of safety and handling, tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate should be stored under appropriate conditions to maintain its stability and purity. It is important to follow standard laboratory practices when working with this compound to ensure both safety and reproducibility of results. Additionally, researchers should be aware of any potential environmental impacts associated with its use and disposal.

The future prospects for tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate are promising. Ongoing research continues to uncover new applications and optimize existing synthetic methods. As our understanding of this compound deepens, it is likely that we will see more innovative uses in both academic and industrial settings. Whether as a key intermediate in drug synthesis or as a tool for biochemical research, tert-butyl N-4-hydroxy-3-(2-nitroethyl)phenylcarbamate remains a valuable asset in the chemist's toolkit.